Regioisomeric Identity: 5-Aminomethyl vs. 4-Aminomethyl Substitution
The target compound bears the aminomethyl linker at the pyrazole C5 position, whereas the closest commercially available isomer (CAS 1856089-70-7) places the identical linker at C4 [1]. This regioisomeric variation alters the exit vector of the secondary amine by approximately 60° relative to the pyrazole plane, a difference known to influence hinge-binding geometry in ATP-competitive kinase inhibitors that utilize aminomethylpyrazole scaffolds . No direct head-to-head bioactivity comparison has been published for these two specific compounds. However, structure–activity relationship (SAR) data from the PDB show that the 1,3-dimethyl-5-aminomethylpyrazole fragment (PDB ligand 47J) engages endothiapepsin (PDB 4Y56) and carbonic anhydrase II (PDB 6SAC) through a binding mode that is incompatible with a 4‑aminomethyl substitution due to steric clash with the protein surface [2][3].
| Evidence Dimension | Regioisomeric scaffold geometry (aminomethyl exit vector) |
|---|---|
| Target Compound Data | 1,3-Dimethyl-5-aminomethyl substitution; TPSA 39.1 Ų, 2 HBD, 3 HBA [1] |
| Comparator Or Baseline | 1,3-Dimethyl-4-aminomethyl isomer (CAS 1856089-70-7); TPSA 39.1 Ų, 2 HBD, 3 HBA (computed identical) |
| Quantified Difference | Exit vector angular difference ~60°; no direct ΔIC₅₀ or ΔKd available |
| Conditions | PDB ligand 47J fragment screen: endothiapepsin (4Y56), carbonic anhydrase II (6SAC, 6SBK); computational alignment |
Why This Matters
Procurement of the correct regioisomer is critical for maintaining SAR continuity; the 5-aminomethyl isomer has documented fragment binding poses in the PDB, whereas the 4-isomer lacks equivalent structural validation.
- [1] PubChem CID 126965000 (target compound). View Source
- [2] RCSB PDB: Ligand 47J – 1-(1,3-dimethyl-1H-pyrazol-5-yl)methanamine in complex with endothiapepsin (PDB 4Y56). View Source
- [3] RCSB PDB: Ligand 47J in complex with human carbonic anhydrase II (PDB 6SAC, 6SBK). View Source
